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Abstract
Isochromophilone IX is a unique natural product, distinguished as the first γ-aminobutyric acid

(GABA)-containing metabolite within the isochromophilone class of compounds.[1] Isolated

from a marine-derived fungus of the Penicillium genus, this compound exhibits a novel

molecular architecture and notable biological activity.[1] This technical guide provides a

comprehensive overview of Isochromophilone IX, detailing its discovery, structure, biological

activity, and the experimental methodologies employed in its characterization. The information

presented herein is intended to serve as a foundational resource for researchers in natural

product chemistry, mycology, and pharmacology, facilitating further investigation into the

therapeutic potential of this intriguing molecule.

Introduction
The isochromophilones are a family of fungal polyketides characterized by a highly oxygenated

and substituted isoquinoline-6,8-dione core. While numerous members of this class have been

identified, Isochromophilone IX stands out due to the unprecedented incorporation of a GABA

moiety into its structure.[1] GABA is the primary inhibitory neurotransmitter in the mammalian

central nervous system, playing a crucial role in regulating neuronal excitability. The presence

of this neuroactive amino acid within a complex fungal metabolite suggests a range of potential

pharmacological activities that warrant thorough investigation. This guide aims to consolidate
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the available scientific data on Isochromophilone IX to support such future research

endeavors.

Discovery and Source
Isochromophilone IX was first isolated from a cultured broth of a Penicillium species, with the

accession number MINAP9902.[1] Fungi of the Penicillium genus are well-documented

producers of a diverse array of secondary metabolites with significant biological activities.

Physicochemical and Structural Data
The structural elucidation of Isochromophilone IX was accomplished through a combination of

spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and mass

spectrometry.

Table 1: Physicochemical Properties of Isochromophilone IX

Property Value Reference

Molecular Formula C₂₅H₃₀NO₆Cl [1]

Mass Spectrometry

Quasimolecular ions at m/z

476 and 478 (isotopic ratio

indicative of one chlorine

atom)

[1]

Stereochemistry
Tentatively assigned as 7R,

13S
[1]

Table 2: NMR Spectroscopic Data for Isochromophilone IX

Position ¹³C Chemical Shift (ppm)
¹H Chemical Shift (ppm,
multiplicity, J in Hz)

Data not fully available in

search results
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Note: The complete NMR data is not available in the public search results. The original

publication should be consulted for the full dataset.

The core structure of Isochromophilone IX is a 2H-isoquinoline-6,8-dione, which is substituted

with a chlorine atom and an acetate group. The key structural feature is the attachment of a

GABA molecule, a novel finding for this class of compounds.[1]

Biological Activity
Isochromophilone IX has demonstrated noteworthy antibacterial activity.

Table 3: Antibacterial Activity of Isochromophilone IX

Target Organism Assay Result Reference

Methicillin-resistant

Staphylococcus

aureus (MRSA)

Minimum Inhibitory

Concentration (MIC)
50 µg/mL [1]

The presence of the GABA moiety suggests potential activity at GABA receptors, though to

date, no studies have been published that specifically investigate the neuropharmacological

properties of Isochromophilone IX.

Experimental Protocols
The following sections outline the general experimental procedures that would have been used

for the isolation and characterization of Isochromophilone IX, based on standard practices in

natural product chemistry.

Fungal Cultivation and Extraction
The workflow for obtaining the crude extract containing Isochromophilone IX is as follows:
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Figure 1. General Workflow for Fungal Cultivation and Extraction

Fungal Cultivation

Extraction

Inoculation of Penicillium sp. (MINAP9902) into liquid culture medium

Incubation under controlled conditions (temperature, agitation, duration)

Separation of fungal biomass and culture broth (e.g., filtration or centrifugation)

Solvent extraction of the culture broth and/or biomass (e.g., with ethyl acetate)

Concentration of the organic extract under reduced pressure

Crude Fungal Extract

Crude Extract

Click to download full resolution via product page

Caption: General workflow for fungal cultivation and extraction.

Isolation and Purification
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The isolation of pure Isochromophilone IX from the crude extract would typically involve

multiple chromatographic steps.

Figure 2. General Isolation and Purification Workflow

Crude Extract

Initial Fractionation (e.g., Column Chromatography on Silica Gel)

Bioassay-guided fractionation of active fractions

Fractions

Further purification of active fractions (e.g., Preparative HPLC)

Pure Isochromophilone IX

Purified Compound

Click to download full resolution via product page

Caption: General workflow for isolation and purification.

Structure Elucidation
The determination of the chemical structure of the purified compound involves a series of

spectroscopic analyses.
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Figure 3. Workflow for Structure Elucidation

Pure Isochromophilone IX

Mass Spectrometry (e.g., ESI-MS, HR-MS) to determine molecular formula 1D NMR Spectroscopy (¹H and ¹³C NMR) to identify functional groups and carbon skeleton 2D NMR Spectroscopy (e.g., COSY, HMBC, HSQC) to establish connectivity

Comparison with known isochromophilones

Proposed Structure of Isochromophilone IX

Click to download full resolution via product page

Caption: Workflow for structure elucidation.

Antibacterial Activity Assay
The antibacterial activity of Isochromophilone IX against MRSA was likely determined using a

broth microdilution method to find the Minimum Inhibitory Concentration (MIC).

Future Directions
The discovery of Isochromophilone IX opens up several avenues for future research:

Total Synthesis: The chemical synthesis of Isochromophilone IX would confirm its structure

and provide a route for producing larger quantities for further biological evaluation.

Neuropharmacological Studies: Given the presence of the GABA moiety, it is imperative to

investigate the interaction of Isochromophilone IX with GABA receptors and its potential
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effects on the central nervous system.

Structure-Activity Relationship (SAR) Studies: The synthesis of analogues of

Isochromophilone IX could help to identify the key structural features responsible for its

antibacterial and potential neuroactive properties.

Biosynthetic Pathway Elucidation: Investigating the enzymatic machinery responsible for the

production of Isochromophilone IX in Penicillium sp. could provide insights into the

biosynthesis of this unique molecule.

Conclusion
Isochromophilone IX represents a significant addition to the family of isochromophilone

natural products. Its novel GABA-containing structure and antibacterial activity make it a

promising lead compound for further drug discovery and development efforts. This technical

guide provides a foundational overview to stimulate and support future research into this

fascinating fungal metabolite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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